Phenylmethyl 2-hydroxy-1-naphthalenecarboxylate

• CAS No.: 86170-47-0
• Molecular Formula: C18H14O3
• Molecular Weight: 278.3 g/mol
• IUPAC Name: benzyl 2-hydroxynaphthalene-1-carboxylate
• InChI: InChI=1S/C18H14O3/c19-16-11-10-14-8-4-5-9-15(14)17(16)18(20)21-12-13-6-2-1-3-7-13/h1-11,19H,12H2
• InChI Key: LHFVUEILYKNBNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C2=C(C=CC3=CC=CC=C32)O

Description

Phenylmethyl 2-hydroxy-1-naphthalenecarboxylate is a useful research compound. Its molecular formula is C18H14O3 and its molecular weight is 278.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-hydroxy-1-carboxynaphthalene (4.70 g, 25.0 mmol) and 20% cesium carbonate (20.3 mL, 12.5 mmol) in methanol (20 mL) was striped to dryness, dissolved in DMF (10 mL), treated with benzyl bromide (2.67 mL, 22.5 mmoL), stirred for 20 hours, diluted with brine, and extracted with ethyl acetate. The ethyl acetate was washed with water, 1 M NaOH, water and brine, dried (MgSO4), filtered, and concentrated to provide 3.98 g (57%) of the desired compound.